Cas no 34583-56-7 (3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester)

• Product Name: 3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester
• CAS No: 34583-56-7
• MF: C₁₂H₁₆O₅S
• MW: 272.317442893982
• CID: 2943093
• Update Time: 2023-08-10

3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(toluene-4-sulfonyloxy)-propionic acid ethyl ester
• 3-(Toluene-4-sulfonyloxy)-propionic acid ethyl ester

• Inchi： 1S/C12H16O5S/c1-3-16-12(13)8-9-17-18(14,15)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
• InChI Key： LEFHNRMQJFGOQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 349
• XLogP3: 1.6
• Topological Polar Surface Area: 78